Cas no 1042362-45-7 (polyporoid B)

• Product Name: polyporoid B
• CAS No: 1042362-45-7
• Molecular Formula: C₂₈H₄₄O₇
• Molecular Weight: 492.64476
• CID: 2011496
• PubChem ID: 44450001

polyporoid B Properties

Names and Identifiers

• polyporoid B
• CHEMBL409642
• HY-N10747
• CS-0634396
• (2S,3R,5R,9R,10R,13R,14S,17S)-17-[(1R,2R)-1-[(2R,3S,4S)-3,4-dimethyloxolan-2-yl]-1,2-dihydroxypropan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• CHEBI:214773
• (2S,3R,5R,9R,10R,13R,14S,17S)-17-((1R,2R)-1-((2R,3S,4S)-3,4-dimethyloxolan-2-yl)-1,2-dihydroxypropan-2-yl)-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-6-one
• 1042362-45-7
• G88940

• InChIKey： HHPPCGSBRMCORM-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H44O7/c1-14-13-35-23(15(14)2)24(32)27(5,33)22-7-9-28(34)17-10-19(29)18-11-20(30)21(31)12-25(18,3)16(17)6-8-26(22,28)4/h10,14-16,18,20-24,30-34H,6-9,11-13H2,1-5H3
• SMILES： CC1COC(C(O)C(C)(O)C2CCC3(O)C4=CC(=O)C5CC(O)C(O)CC5(C)C4CCC23C)C1C |t:15|

Computed Properties

• Exact Mass: 492.30870374Da
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 492.30870374Da
• Heavy Atom Count: 35
• Complexity: 919
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pentahydroxy bile acids, alcohols and derivatives